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Compound of Interest

Compound Name: Niclosamide monohydrate

Cat. No.: B1357154 Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on the challenges associated with dissolving niclosamide
monohydrate.

Frequently Asked Questions (FAQs)
Q1: Why is my niclosamide monohydrate not dissolving in aqueous solutions?

A1: Niclosamide monohydrate has very low intrinsic aqueous solubility.[1][2] It is classified as

a Biopharmaceutical Classification System (BCS) Class II drug, meaning it has high

permeability but low solubility, which limits its bioavailability.[2] The monohydrate form is

generally the most stable and least soluble crystalline form of niclosamide.[3][4]

Q2: What is the expected solubility of niclosamide monohydrate in water?

A2: The aqueous solubility of niclosamide is reported to be in the range of 5-8 µg/mL at 20°C.

[2] More specifically, the solubility of the stable monohydrate form (HB) has been measured at

approximately 0.61 ± 0.09 µg/mL, which corresponds to about 1.87 µM.[3]

Q3: How does pH affect the solubility of niclosamide monohydrate?

A3: Niclosamide is a weak acid with a pKa value reported to be between 5.6 and 7.2.[5][6]

Consequently, its solubility is highly pH-dependent. Solubility significantly increases as the pH

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1357154?utm_src=pdf-interest
https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8713544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11416123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11416123/
https://www.biorxiv.org/content/10.1101/2021.08.16.456531v3.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11416123/
https://www.biorxiv.org/content/10.1101/2021.08.16.456531v3.full.pdf
https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://www.researchgate.net/figure/Dissolution-of-Niclosamide-H2O-precipitate-and-recrystallized-from-Acetone-and-Ethanol_fig9_357385185
https://www.mdpi.com/1999-4923/14/12/2568
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


becomes more alkaline.[1][3][6][7] For instance, the concentration of niclosamide in an

aqueous solution can be substantially increased by raising the pH into the 8-9 range.[1][3]

Q4: Can I use organic solvents to dissolve niclosamide monohydrate?

A4: Yes, niclosamide is more soluble in organic solvents. It is sparingly soluble in ethanol,

chloroform, and ether.[8] It is also soluble in DMSO, methanol, 2-propanol, 1-butanol, and

polyethylene glycols (PEG 200 and PEG 400).[4][9][10] However, be aware that niclosamide

may precipitate when an organic stock solution is diluted into an aqueous medium.[10]

Q5: Are there different forms of niclosamide, and does that affect solubility?

A5: Yes, niclosamide can exist in different solid-state forms, including anhydrous and

monohydrate polymorphs, as well as various solvates.[1][4][11] These different forms can have

significantly different dissolution behaviors and solubilities.[1][12] The source of the niclosamide

can influence which polymorphic form you have.[1][12] The monohydrate is typically the most

stable and least soluble form.[3]

Q6: How stable is niclosamide monohydrate in solution?

A6: Niclosamide is susceptible to degradation under certain conditions. It undergoes hydrolysis

in alkaline solutions (high pH) and is also photosensitive, degrading upon exposure to sunlight

and UV light.[13] For optimal stability in solution, it is advisable to keep the pH below 4 and

protect the solution from light.[13] However, at neutral and pH 9, solutions have been found to

be stable for at least 16 days.[1][3]

Troubleshooting Guide
Issue: Niclosamide monohydrate powder is not visibly
dissolving in my aqueous buffer.
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Possible Cause Troubleshooting Step Expected Outcome

Low intrinsic aqueous solubility

The concentration you are

trying to achieve may be too

high for the selected pH.

Refer to the solubility data

below and adjust your target

concentration.

Incorrect pH of the buffer
Niclosamide solubility is highly

pH-dependent.

Increase the pH of your buffer

to the 8-9 range to significantly

increase solubility.[1][3]

Polymorphic form

You may have a particularly

stable and low-solubility

polymorph of niclosamide

monohydrate.[1][3]

Consider sourcing niclosamide

from a different supplier if

solubility issues persist.

Insufficient time for dissolution Dissolution may be slow.
Allow for longer stirring or

agitation times.

Issue: After dissolving in an organic solvent and diluting
into an aqueous medium, my niclosamide precipitates.

Possible Cause Troubleshooting Step Expected Outcome

Supersaturation and

precipitation

The final concentration in the

aqueous medium is above the

solubility limit at that pH.

Reduce the final concentration

or increase the pH of the

aqueous medium.

Solvent shock

Rapid addition of the organic

stock to the aqueous phase

can cause localized

supersaturation and

precipitation.

Add the organic stock solution

drop-wise to the aqueous

medium while vortexing or

stirring vigorously.[5]

Change in polymorphic form

The solvent may induce a

transformation to a less soluble

form.[4]

Characterize the precipitate to

determine its form. Consider

using a different co-solvent

system.

Data Summary
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Table 1: Solubility of Niclosamide in Various Solvents at
323.15 K (50°C)

Solvent Mole Fraction Solubility (x 10⁻³)

PEG 400 1.103

PEG 200 0.5272

1-Butanol 0.3047

2-Propanol 0.242

Ethanol 0.166

DMSO 0.152

Methanol 0.0778

Water 0.000327

Data adapted from a 2022 study on the

thermodynamic equilibrium solubility of

niclosamide.[4]

Table 2: pH-Dependent Aqueous Solubility of
Niclosamide at 20°C

pH Supernatant Concentration (µM)

3.66 2.53

7.63 32.0

8.26 68.0

8.57 124.5

9.2 300.0

9.63 703.0

Data is for the "AKSci-polymorph" and illustrates

the significant increase in solubility with pH.[1]
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Experimental Protocols
Protocol 1: Preparation of a Niclosamide Monohydrate
Stock Solution in an Organic Solvent

Objective: To prepare a concentrated stock solution of niclosamide monohydrate.

Materials:

Niclosamide monohydrate powder

Dimethyl sulfoxide (DMSO) or Ethanol

Vortex mixer

Sonicator bath

Appropriate personal protective equipment (PPE)

Procedure:

1. Weigh the desired amount of niclosamide monohydrate powder.

2. Add the appropriate volume of DMSO to achieve the target concentration (e.g., 10 mM).

3. Vortex the solution vigorously for 1-2 minutes.

4. If the powder is not fully dissolved, place the vial in a sonicator bath at room temperature.

Sonicate in short bursts (e.g., 2 cycles of 10 seconds each) until the powder dissolves.[10]

5. For higher concentrations in ethanol (e.g., 25 mM), gentle warming to 37°C may be

necessary.[9][10]

6. Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.[9]

Protocol 2: Preparation of an Aqueous Niclosamide
Solution using Solvent Exchange

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://www.benchchem.com/product/b1357154?utm_src=pdf-body
https://www.researchgate.net/post/Can_anyone_tell_me_about_the_solubility_of_niclosamide
https://www.glpbio.com/niclosamide-monohydrate.html
https://www.researchgate.net/post/Can_anyone_tell_me_about_the_solubility_of_niclosamide
https://www.glpbio.com/niclosamide-monohydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To prepare a supersaturated aqueous solution of niclosamide for experimental

use.

Materials:

Concentrated ethanolic niclosamide stock solution (from Protocol 1)

Aqueous buffer at the desired pH (e.g., pH 8.5)

Magnetic stirrer and stir bar

Micropipette

Procedure:

1. Place the desired volume of aqueous buffer in a sterile container with a magnetic stir bar.

2. Begin stirring the buffer at a moderate speed.

3. Using a micropipette, slowly inject the concentrated ethanolic niclosamide solution into the

vortex of the stirring buffer. This rapid dilution into an "anti-solvent" helps to keep

niclosamide in solution.[1]

4. Allow the solution to stir for a few minutes to ensure homogeneity.

5. If a precipitate forms over time, it indicates that the solution has equilibrated to a lower,

more stable concentration. For experiments requiring a high initial concentration, use the

solution shortly after preparation.
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Troubleshooting Dissolution Issues

Start: Niclosamide monohydrate not dissolving

Is the solvent aqueous?

Is the pH > 8?

Yes

Using organic solvent (e.g., DMSO, Ethanol)

No

Action: Increase buffer pH to 8-9

No

Result: Dissolved

Yes

Is there precipitation upon aqueous dilution?

Action: Add organic stock drop-wise with vigorous stirring

Yes

No

Action: Consider a lower final concentration

If precipitation persists

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The pH Dependence of Niclosamide Solubility, Dissolution, and Morphology: Motivation for
Potentially Universal Mucin-Penetrating Nasal and Throat Sprays for COVID19, its Variants
and other Viral Infections - PMC [pmc.ncbi.nlm.nih.gov]

2. Revisiting Niclosamide Formulation Approaches – a Pathway Toward Drug Repositioning -
PMC [pmc.ncbi.nlm.nih.gov]

3. biorxiv.org [biorxiv.org]

4. Estimating thermodynamic equilibrium solubility and solute–solvent interactions of
niclosamide in eight mono-solvents at different temperatures - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. mdpi.com [mdpi.com]

7. biorxiv.org [biorxiv.org]

8. toku-e.com [toku-e.com]

9. glpbio.com [glpbio.com]

10. researchgate.net [researchgate.net]

11. semanticscholar.org [semanticscholar.org]

12. dukespace.lib.duke.edu [dukespace.lib.duke.edu]

13. Stability study of niclosamide using spectroscopy and chromatography. [wisdomlib.org]

To cite this document: BenchChem. [Niclosamide Monohydrate Dissolution Technical
Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357154#why-is-my-niclosamide-monohydrate-not-
dissolving]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1357154?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8713544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8713544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8713544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11416123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11416123/
https://www.biorxiv.org/content/10.1101/2021.08.16.456531v3.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://www.researchgate.net/figure/Dissolution-of-Niclosamide-H2O-precipitate-and-recrystallized-from-Acetone-and-Ethanol_fig9_357385185
https://www.mdpi.com/1999-4923/14/12/2568
https://www.biorxiv.org/content/10.1101/2021.08.16.456531v3.full-text
https://toku-e.com/niclosamide-monohydrate/
https://www.glpbio.com/niclosamide-monohydrate.html
https://www.researchgate.net/post/Can_anyone_tell_me_about_the_solubility_of_niclosamide
https://www.semanticscholar.org/paper/360fdb7d63df929cafdae60ce904fc7f1927d287
https://dukespace.lib.duke.edu/items/dd9854c2-5f67-4c8f-85cf-87541c2f2c9e
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1367762.html
https://www.benchchem.com/product/b1357154#why-is-my-niclosamide-monohydrate-not-dissolving
https://www.benchchem.com/product/b1357154#why-is-my-niclosamide-monohydrate-not-dissolving
https://www.benchchem.com/product/b1357154#why-is-my-niclosamide-monohydrate-not-dissolving
https://www.benchchem.com/product/b1357154#why-is-my-niclosamide-monohydrate-not-dissolving
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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